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  4. (8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
(8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol (8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Brand Name: Vulcanchem
CAS No.: 104842-16-2
VCID: VC0035467
InChI: InChI=1S/C19H25IO3/c1-19-9-16(23-2)17-12-6-4-11(21)7-10(12)3-5-13(17)14(19)8-15(20)18(19)22/h4,6-7,13-18,21-22H,3,5,8-9H2,1-2H3/t13-,14-,15+,16-,17+,18-,19-/m0/s1
SMILES: CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC
Molecular Formula: C19H25IO3
Molecular Weight: 428.3 g/mol

(8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

CAS No.: 104842-16-2

Main Products

VCID: VC0035467

Molecular Formula: C19H25IO3

Molecular Weight: 428.3 g/mol

(8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol - 104842-16-2

CAS No. 104842-16-2
Product Name (8S,9S,11S,13S,14S,16R,17R)-16-Iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Molecular Formula C19H25IO3
Molecular Weight 428.3 g/mol
IUPAC Name (8S,9S,11S,13S,14S,16R,17R)-16-iodo-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C19H25IO3/c1-19-9-16(23-2)17-12-6-4-11(21)7-10(12)3-5-13(17)14(19)8-15(20)18(19)22/h4,6-7,13-18,21-22H,3,5,8-9H2,1-2H3/t13-,14-,15+,16-,17+,18-,19-/m0/s1
Standard InChIKey ZKXIUQUNJAKYCW-RUOITVIXSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)I)CCC4=C3C=CC(=C4)O)OC
SMILES CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC
Canonical SMILES CC12CC(C3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O)OC
Synonyms 11 beta-methoxy-16 alpha-123-I-iodoestradiol
11-ME(2)
11-methoxy-16-iodoestradiol
PubChem Compound 67385
Last Modified Nov 11 2021
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